2-{4,7-dimethyl-5-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

• Molecular Formula: C25H28N2O6S
• Molecular Weight: 484.6 g/mol
• IUPAC Name: 2-[4,7-dimethyl-5-(2-methylprop-2-enoxy)-2-oxochromen-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• InChI: InChI=1S/C25H28N2O6S/c1-15(2)14-32-21-11-16(3)12-22-24(21)17(4)20(25(29)33-22)13-23(28)27-10-9-18-5-7-19(8-6-18)34(26,30)31/h5-8,11-12H,1,9-10,13-14H2,2-4H3,(H,27,28)(H2,26,30,31)
• InChI Key: MIBGIGZPJHDQKJ-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C(=C(C(=O)O2)CC(=O)NCCC3=CC=C(C=C3)S(=O)(=O)N)C)C(=C1)OCC(=C)C

Description

2-{4,7-dimethyl-5-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is a chemical compound that has been synthesized for scientific research applications. This compound is of interest because of its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 2-{4,7-dimethyl-5-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is not fully understood. However, it is believed to act through the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that 2-{4,7-dimethyl-5-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide has anti-inflammatory and anti-cancer effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in vitro and in vivo. Additionally, this compound has been shown to have minimal toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{4,7-dimethyl-5-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide in lab experiments is its specificity for certain enzymes and signaling pathways. This allows for targeted inhibition of these pathways, which can be beneficial in studying their role in disease. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-{4,7-dimethyl-5-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide. One direction is to further study its potential as a therapeutic agent for various diseases, including cancer and inflammation. Another direction is to investigate its potential as a diagnostic tool for cancer. Additionally, future research could focus on improving the solubility of this compound to make it more useful in lab experiments.

Synthesis Methods

The synthesis of 2-{4,7-dimethyl-5-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide involves several steps. The starting materials are commercially available and include 4-hydroxycoumarin, 2-methylprop-2-en-1-ol, ethyl acetate, and 4-aminobenzene sulfonamide. The synthesis involves the use of various reagents, including acetic anhydride, sodium acetate, and hydrochloric acid. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

2-{4,7-dimethyl-5-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide has been studied for its potential as a therapeutic agent for various diseases, including cancer and inflammation. It has been shown to have anti-inflammatory and anti-cancer properties in vitro and in vivo. Additionally, this compound has been studied for its potential as a diagnostic tool for cancer.